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Compound of Interest

Compound Name: 2-Cyanoethyl acrylate

Cat. No.: B092215 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Cyanoethyl acrylate (CEA), with the CAS number 106-71-8, is a highly reactive, polar

acrylate ester.[1][2] Its chemical structure, featuring both a vinyl group and a cyano group,

makes it a versatile monomer in polymer chemistry.[3] This guide provides a comprehensive

overview of 2-cyanoethyl acrylate, including its chemical and physical properties, synthesis

and polymerization methods, key applications, and safety and handling protocols. The

information is tailored for professionals in research, science, and drug development who may

utilize this compound in the synthesis of novel polymers and materials.

Chemical and Physical Properties
2-Cyanoethyl acrylate is a colorless to pale yellow liquid with a characteristic acrid odor.[4][5]

It is soluble in water and many organic solvents.[6] The presence of the electron-withdrawing

cyano and ester groups makes the molecule susceptible to nucleophilic attack, which is key to

its reactivity, particularly in polymerization.[7]

Physicochemical Data
The key physicochemical properties of 2-cyanoethyl acrylate are summarized in the table

below for easy reference and comparison.
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Property Value Reference(s)

CAS Number 106-71-8 [1]

Molecular Formula C₆H₇NO₂ [1]

Molecular Weight 125.13 g/mol [1]

Appearance Colorless to pale yellow liquid [4][5]

Boiling Point 108 °C at 2 mmHg [6]

Melting Point -16.9 °C [6]

Density 1.07 g/cm³ [6]

Refractive Index (n20/D) 1.447 [2][6]

Flash Point 124 °C [6]

Vapor Pressure 0.22 mmHg [6]

Glass Transition Temperature

(Tg) of Polymer
4 °C [2]

Structural Information
Identifier Value Reference(s)

IUPAC Name 2-cyanoethyl prop-2-enoate [1]

Synonyms

CEA, Acrylic Acid 2-Cyanoethyl

Ester, 3-

Acryloyloxypropionitrile

[2]

SMILES C=CC(=O)OCCC#N [1]

InChI
InChI=1S/C6H7NO2/c1-2-

6(8)9-5-3-4-7/h2H,1,3,5H2
[1]

InChIKey
AEPWOCLBLLCOGZ-

UHFFFAOYSA-N
[1]
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Synthesis and Reactions
The primary method for synthesizing 2-cyanoethyl acrylate is through the esterification or

transesterification of acrylic acid or its esters with 3-hydroxypropionitrile (ethylene cyanohydrin).

[1]

Synthesis of 2-Cyanoethyl Acrylate via
Transesterification
This experimental protocol describes a general method for the synthesis of 2-cyanoethyl
acrylate by transesterification of a simple alkyl acrylate (e.g., methyl acrylate) with 3-

hydroxypropionitrile.

Materials:

Methyl acrylate

3-Hydroxypropionitrile

p-Toluenesulfonic acid (catalyst)

Hydroquinone (polymerization inhibitor)

Anhydrous sodium sulfate (drying agent)

Dichloromethane (solvent)

Saturated sodium bicarbonate solution

Brine

Equipment:

Round-bottom flask

Reflux condenser

Dean-Stark trap
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Magnetic stirrer with heating mantle

Separatory funnel

Rotary evaporator

Vacuum distillation setup

Procedure:

To a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, add methyl

acrylate (1.2 equivalents), 3-hydroxypropionitrile (1.0 equivalent), a catalytic amount of p-

toluenesulfonic acid (0.02 equivalents), and a small amount of hydroquinone.

Heat the mixture to reflux with vigorous stirring. The methanol byproduct will be collected in

the Dean-Stark trap.

Monitor the reaction progress by observing the amount of methanol collected.

Once the reaction is complete, cool the mixture to room temperature.

Dilute the reaction mixture with dichloromethane and transfer it to a separatory funnel.

Wash the organic layer with saturated sodium bicarbonate solution, followed by brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure using a rotary evaporator.

Purify the crude product by vacuum distillation to obtain pure 2-cyanoethyl acrylate.
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Caption: Transesterification Synthesis of 2-Cyanoethyl Acrylate.

Polymerization
2-Cyanoethyl acrylate readily undergoes polymerization via anionic or free-radical

mechanisms. Due to its high reactivity, anionic polymerization can be initiated by weak bases,

including moisture.[7] For controlled polymerization, a free-radical pathway is often preferred.

This protocol outlines a general procedure for the free-radical polymerization of 2-cyanoethyl
acrylate to form poly(2-cyanoethyl acrylate).

Materials:

2-Cyanoethyl acrylate (monomer), freshly distilled

Azobisisobutyronitrile (AIBN) (initiator)

Anhydrous toluene (solvent)

Methanol (non-solvent for precipitation)
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Nitrogen gas

Equipment:

Schlenk flask with a magnetic stir bar

Rubber septum

Oil bath

Vacuum line

Buchner funnel and filter paper

Procedure:

Place AIBN (0.1-1 mol% relative to the monomer) in a Schlenk flask.

Add anhydrous toluene to dissolve the initiator.

Add the distilled 2-cyanoethyl acrylate monomer to the flask.

Seal the flask with a rubber septum and deoxygenate the solution by bubbling with nitrogen

for 30 minutes while stirring in an ice bath.

Place the flask in a preheated oil bath at 60-70 °C and stir for the desired reaction time (e.g.,

24 hours).

To terminate the polymerization, cool the reaction mixture to room temperature and expose it

to air.

Precipitate the polymer by slowly adding the reaction mixture to a large excess of cold

methanol with vigorous stirring.

Collect the precipitated polymer by filtration using a Buchner funnel.

Wash the polymer with fresh methanol to remove any unreacted monomer and initiator.

Dry the polymer under vacuum to a constant weight.
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Caption: Free-Radical Polymerization Workflow for 2-Cyanoethyl Acrylate.

Applications
The unique properties of 2-cyanoethyl acrylate and its corresponding polymer make them

suitable for a variety of applications, primarily in materials science.

Adhesives: It is used in the formulation of cyanoacrylate adhesives, known for their rapid

bonding.[2][8]
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Coatings: The polymer can be used in protective coatings, providing chemical resistance.[2]

Polymer Modification: Incorporation of 2-cyanoethyl acrylate into other polymers can

enhance their mechanical and adhesive properties.[2]

Electronics: It has applications in photocurable resists for liquid crystal devices and as

polymer insulators for multilayer circuitry.[6]

Drug Delivery: Poly(alkyl cyanoacrylate) nanoparticles, including those made from 2-
cyanoethyl acrylate, have been investigated as biodegradable carriers for drug delivery.[9]

[10]

Safety and Handling
2-Cyanoethyl acrylate is a hazardous substance and requires careful handling to minimize

exposure.

Hazard Identification
The compound is classified as toxic if swallowed or in contact with skin, and it causes skin and

serious eye irritation.[11] It may also cause respiratory irritation.[1]

Hazard Statement Code Reference(s)

Toxic if swallowed H301 [1][11]

Toxic in contact with skin H311 [11]

Causes skin irritation H315 [1][11]

Causes serious eye irritation H319 [1][11]

May cause respiratory irritation H335 [1]

Recommended Handling Procedures
Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[3]

[12]

Personal Protective Equipment (PPE):
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Eye Protection: Wear chemical safety goggles.[13]

Hand Protection: Wear suitable chemical-resistant gloves.[13][14]

Skin and Body Protection: Wear a lab coat or other protective clothing.[13][14]

Handling: Avoid contact with skin, eyes, and clothing.[4] Do not breathe vapors.[4] Wash

hands thoroughly after handling.[3]

Storage: Store in a cool, dry, well-ventilated place, away from incompatible materials such as

oxidizing agents, alkalis, alcohols, and amines.[4] Keep refrigerated at 2-8 °C.[4] The

monomer is often stabilized with an inhibitor like hydroquinone or its monomethyl ether

(MEHQ), and storage under air (not an inert atmosphere) is recommended to maintain the

effectiveness of phenolic inhibitors.[1][12]

First Aid Measures
In case of skin contact: Immediately wash with plenty of soap and water.[4]

In case of eye contact: Immediately flush with plenty of water for at least 15 minutes.[4]

If inhaled: Move the person to fresh air.[4]

If swallowed: Do NOT induce vomiting.[3] In all cases of exposure, seek immediate medical

attention.[3][4]

Toxicology
The acute toxicity of 2-cyanoethyl acrylate has been determined in animal studies.

Toxicity Data Value Species Reference(s)

LD50 Oral 180 mg/kg Rat [11]

LD50 Dermal 235.4 mg/kg Rabbit [11]

External application to rabbit eyes resulted in a severe injury rating.[5] It is also considered a

possible sensitizer.[5]
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Conclusion
2-Cyanoethyl acrylate is a valuable and highly reactive monomer with significant applications

in the field of polymer and materials science. Its ability to undergo rapid polymerization makes it

ideal for adhesives and coatings. For researchers and professionals, a thorough understanding

of its properties, synthesis, and safe handling procedures is crucial for its effective and safe

utilization in the development of new materials and technologies. While its direct application in

drug development is primarily as a component of drug delivery systems, the versatility of its

polymer chemistry offers potential for further exploration in biomedical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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